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Compound of Interest

Compound Name: Cozaar

Cat. No.: B1265043 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of pharmaceutical compounds like Cozaar® (losartan) is a critical component of

laboratory safety and environmental stewardship. Adherence to proper disposal protocols

minimizes environmental contamination and ensures compliance with regulatory standards.

Step-by-Step Disposal Protocol for Cozaar®
(Losartan)
Cozaar® (losartan) is not classified as a hazardous waste under the Resource Conservation

and Recovery Act (RCRA) nor is it a controlled substance regulated by the Drug Enforcement

Administration (DEA).[1][2] However, it is imperative to avoid disposing of it down the drain or in

regular trash.[2][3] The following procedure outlines the recommended steps for its disposal in

a laboratory or research setting.

1. Initial Assessment and Consultation:

Consult Institutional Guidelines: Before proceeding, consult your institution's Environmental

Health and Safety (EHS) department for specific protocols regarding non-hazardous

pharmaceutical waste.[1][4] State and local regulations may be more stringent than federal

guidelines.[1]

Safety Data Sheet (SDS) Review: Review the SDS for Cozaar® (losartan) for any specific

handling and disposal information.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1265043?utm_src=pdf-interest
https://www.benchchem.com/product/b1265043?utm_src=pdf-body
https://www.benchchem.com/product/b1265043?utm_src=pdf-body
https://www.benchchem.com/product/b1265043?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Health_and_Environment_Proper_Disposal_of_Losartan.pdf
https://www.hercenter.org/dental/pharma.php
https://www.hercenter.org/dental/pharma.php
https://issuu.com/wdms/docs/wdms_worcestermedicine_marapr_v09digitaledition/s/11937864
https://www.benchchem.com/pdf/Safeguarding_Health_and_Environment_Proper_Disposal_of_Losartan.pdf
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/pdf/Safeguarding_Health_and_Environment_Proper_Disposal_of_Losartan.pdf
https://www.benchchem.com/product/b1265043?utm_src=pdf-body
https://www.organon.com/docs/product/safety-data-sheets/Losartan%20Formulation_US_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Segregation and Containment:

Designated Waste Stream: Segregate Cozaar® waste from other chemical waste streams. It

should be treated as non-hazardous pharmaceutical waste.

Proper Labeling: Collect the waste in a designated, leak-proof container clearly labeled as

"Non-Hazardous Pharmaceutical Waste for Incineration" and include the chemical name

"Losartan."[6][7]

3. Disposal Procedure:

Primary Recommended Method (Incineration): The environmentally preferred method for

disposing of non-hazardous pharmaceutical waste is through a licensed hazardous waste

management vendor who will perform incineration.[2][4][6] Arrange for pickup of the

segregated waste container through your institution's EHS department.[4]

Avoid Sewer Disposal: Do not flush Cozaar® down the toilet or drain.[2] While environmental

assessments have suggested low toxicity at expected concentrations from patient use, the

cumulative effect of pharmaceuticals in waterways is a significant concern.[3][8] Wastewater

treatment facilities are often not equipped to remove such compounds completely.[3]

Avoid Landfilling: Do not dispose of Cozaar® in the regular trash, as this can lead to its

introduction into the environment through landfill leachate.[9]

4. Documentation:

Maintain Records: Keep a log of all pharmaceutical waste, including the name of the

compound, quantity, and date of disposal. This documentation is crucial for regulatory

compliance and internal safety audits.

Summary of Cozaar® (Losartan) Disposal-Related
Data
The following table summarizes key information regarding the environmental and regulatory

aspects of losartan.
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Parameter Finding Citation

DEA Regulation Not a controlled substance. [10][11]

RCRA Hazardous Waste
Not typically classified as a U-

or P-list hazardous waste.
[2][4]

FDA Flush List

Not included on the FDA's list

of medicines recommended for

flushing.

[12]

Primary Disposal Method
Incineration via a licensed

waste management vendor.
[2][4][6]

Aquatic Toxicity

Not expected to be toxic to

aquatic organisms at expected

environmental concentrations.

[8][9]

Environmental Fate
Can persist in the environment;

subject to rapid photolysis.
[8][9]

Experimental Protocols for Environmental
Degradation
While specific protocols for the disposal of Cozaar® are operational and regulatory, extensive

research has been conducted on its environmental fate and degradation. These experimental

protocols are not for laboratory disposal but are used to study how losartan breaks down in the

environment. A common area of study is Advanced Oxidation Processes (AOPs), which are

being investigated as a method for removing losartan from wastewater.[13][14][15]

For example, a study on the degradation of losartan using a Peroxymonosulfate/Fe(II) AOP

involved:[13]

Preparing a stock solution of Losartan in a controlled aqueous environment.

Introducing peroxymonosulfate (PMS) as an oxidizing agent and ferrous iron (Fe(II)) as a

catalyst.

Monitoring the degradation kinetics by taking samples at various time intervals.
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Analyzing the samples using High-Performance Liquid Chromatography (HPLC) to measure

the concentration of the remaining losartan.

Identifying degradation byproducts using advanced techniques like Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS).

These studies help in understanding the environmental impact and developing large-scale

water treatment technologies.[13][16]

Cozaar® (Losartan) Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the proper disposal path for

Cozaar® in a research setting.
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Cozaar® (Losartan) Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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